Cas no 121537-91-5 (1-Pyrrolidinecarboxylicacid,2-(acetylamino)-,ethylester(9CI))

• Product Name: 1-Pyrrolidinecarboxylicacid,2-(acetylamino)-,ethylester(9CI)
• CAS No: 121537-91-5
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 104721
• Update Time: 2023-04-05

1-Pyrrolidinecarboxylicacid,2-(acetylamino)-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 2-(acetylamino)-, ethyl ester
• 1-Pyrrolidinecarboxylicacid,2-(acetylamino)-,ethylester(9CI)

• Inchi： 1S/C9H16N2O3/c1-3-14-9(13)11-6-4-5-8(11)10-7(2)12/h8H,3-6H2,1-2H3,(H,10,12)
• InChI Key： AIPNQBXCZUJKGV-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCCC1NC(C)=O

Computed Properties

• Exact Mass: 200.116
• Monoisotopic Mass: 200.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2